Cas no 65004-20-8 (1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-)

1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl- structure
65004-20-8 structure
Product Name:1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-
CAS No:65004-20-8
MF:C14H9BrN2O
MW:301.138062238693
CID:409515
PubChem ID:877112
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-
    • 5-(4-bromophenyl)-3-phenyl-1,2,4-oxadiazole
    • AKOS003338045
    • NCGC00327201-01
    • BDBM50094266
    • SCHEMBL2810636
    • AB00100525-01
    • DivK1c_006036
    • BIM-0036558.P001
    • 65004-20-8
    • CBMicro_036740
    • CHEMBL3589972
    • AB00100525-03
    • CDS1_004996
    • DTXSID00358093
    • Inchi: 1S/C14H9BrN2O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H
    • InChI Key: CMYVEXGSBPBJHS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1

Computed Properties

  • Exact Mass: 299.98987
  • Monoisotopic Mass: 299.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd